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Compound of Interest

Neocarratetraose 41-sulfate
Compound Name: ,
sodium salt

CAS No.: 108321-78-4

Cat. No.: B566631

Get Quote

Executive Summary

Neocarratetraose 41-sulfate sodium salt (CAS: 108321-78-4) is a highly specific, partially
desulfated tetrasaccharide standard. Unlike the fully sulfated "wild-type" kappa-carrageenan
tetrasaccharide (Neocarratetraose-41,43-disulfate), this monosulfated analog carries a single
sulfate ester, typically positioned at the non-reducing end galactose unit (depending on the
specific enzymatic cleavage used for production).

Primary Application: It serves as a critical retention time marker and substrate specificity probe
for researchers characterizing:

o Carrageenan-degrading enzymes: Specifically sulfatases (e.g., from Pseudoalteromonas or
Zobellia) that remove sulfate groups in a processive manner.[1]

 Structural elucidation: Differentiating between positional isomers of sulfated galactans using
HPAEC-PAD or LC-MS/MS.

e Quality Control: Monitoring the extent of desulfation in industrial carrageenan processing.
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Technical Specifications & Comparison

The following table contrasts the target standard with its primary alternatives. The key

differentiator is the Degree of Sulfation (DS), which drastically alters retention behavior in

anion-exchange chromatography.

Table 1: Comparative Specifications of Carrageenan

Tetrasaccharide Standards

Neocarratetraose Unsulfated
Neocarratetraose 41- ) .
Feature 41 43-Disulfate (Wild- Neocarratetraose
Sulfate (Target)
Type) (Neutral)
CAS Number 108321-78-4 108347-92-8 123259-45-6
Chemical Formula C24H37Na022S C24H36Naz2025S2 C24H38019
MW (Free Acid) ~732.6 Da ~812.7 Da ~630.5 Da
Charge Density Low (Monovalent) High (Divalent) Neutral

HPAEC Elution

Mid-eluting (Requires

low-medium acetate)

Late-eluting (Requires

high acetate)

Void/Early (Elutes in
NaOH only)

Sulfatase activity

Standard kappa-

End-point degradation

Primary Use assays; Sequencing carrageenan
) ) S marker
intermediate quantification
Enzymatic partial Enzymatic hydrolysis Total

Source desulfation or of enzymatic/chemical
synthesis _carrageenan desulfation
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Critical Note on Nomenclature: The "4*" and "43" designations typically refer to the position of
the sulfate ester on the galactose residues. In "Neocarratetraose" (often defined as AnhydroGal-
GalS-AnhydroGal-GalS), the numbering can be ambiguous depending on the vendor. Always
verify the Certificate of Analysis (CoA) to confirm if the sulfate is on the non-reducing end

(Residue 1) or reducing end.

Experimental Protocols (Self-Validating Systems)

To utilize this standard effectively, we employ High-Performance Anion-Exchange
Chromatography with Pulsed Amperometric Detection (HPAEC-PAD). This method relies on the
ionization of hydroxyl groups at high pH (pH > 12) and the differential interaction of sulfate
groups with the anion-exchange resin.

Protocol A: HPAEC-PAD Separation of Sulfated
Oligomers

Objective: Resolve Mono-sulfated (Target) from Di-sulfated (Impurity/Parent) forms.
System Setup:

e Column: Dionex CarboPac PA200 (3 x 250 mm) or PA1 (4 x 250 mm).

e Guard Column: Corresponding Guard (PA200 or PA1).

e Eluent A: 100 mM NaOH (Isocratic background).

e Eluent B: 1 M Sodium Acetate (NaOAc) in 100 mM NaOH (Gradient pusher).

e Flow Rate: 0.5 mL/min (PA200) or 1.0 mL/min (PAL).

o Detection: PAD (Gold electrode, standard carbohydrate waveform).
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Gradient Method (Self-Validating):

Equilibration: 0-10 min: 95% A/ 5% B (50 mM NaOAc). Ensures column is ready.

Injection: 10-25 uL of standard (10-50 uM).

Separation Ramp: 10-40 min: Linear gradient from 50 mM to 400 mM NaOAc.

o Logic: The Neutral tetrasaccharide elutes first (~2-5 min, in void). The Monosulfate (4%)
elutes in the middle (~15-20 min). The Disulfate (4%,43) elutes last (~25-35 min) due to
stronger ionic binding.

Wash: 40-45 min: 100% B (1 M NaOAc). Removes highly sulfated polymers.

Re-equilibration: 45-60 min: Return to initial conditions.
Validation Criteria:
e The Neocarratetraose 4!-sulfate peak must resolve with a resolution (

) > 1.5 from the Disulfate peak.

« If the peaks co-elute, decrease the slope of the NaOAc gradient (e.g., 50-250 mM over 40
min).

Protocol B: Enzymatic Structural Verification

Objective: Confirm the identity of the standard by converting it to a known neutral product.

o Substrate Prep: Dissolve 50 ug Neocarratetraose 4!-sulfate in 100 pL buffer (50 mM Tris-
HCI, pH 7.5, 100 mM NaCl).

e Enzyme Addition: Add 1 pL of a specific Glycosulfatase (e.g., from Pseudoalteromonas
carrageenovora or recombinant equivalent).

e |ncubation: 37°C for 2-4 hours.

e Analysis: Inject onto HPAEC-PAD.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Result: The peak at the Monosulfate position should disappear and shift to the early-
eluting Neutral Neocarratetraose position.

o Control: Incubate without enzyme; peak remains stable.

Visualization of Pathways & Workflow
Diagram 1: Enzymatic Degradation & Standard
Generation

This diagram illustrates the relationship between the naturally occurring kappa-carrageenan,
the Disulfate intermediate, and the specific Monosulfate standard.

Neocarratetraose ,/ 20 ase N Neocarratetraose

(Unsulfated)

41, 4Disulfate { o 4x-Sulfate
(Standard C1003) \ J (Standard C1004)

Click to download full resolution via product page

Caption: Enzymatic cascade showing the derivation of the Monosulfate standard (Red) from
the Disulfate parent (Green).

Diagram 2: HPAEC-PAD Analytical Workflow

A logical flow for the separation and identification of sulfated carrageenan oligomers.
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Caption: HPAEC-PAD workflow demonstrating the separation of sulfated species based on
charge density.

References
o Dextra Laboratories.Neocarratetraose-4t, 43-di-O-sulfate sodium salt (Product C1003) &
Neocarratetraose-41-O-sulfate (Product C1004).

o MilliporeSigma.Neocarraoctaose and related Carrageenan Standards.

e McLean, M. W., & Williamson, F. B. (1979). Glycosulphatase from Pseudomonas
carrageenovora: Purification and some properties. European Journal of Biochemistry, 101(2),
497-505.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b566631/docs?utm_src=pdf-body-img#comparative-guide-neocarratetraose-4-sulfate-reference-standards
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e Matard-Mann, M., et al. (2017). Structural insights into marine carbohydrate degradation by
family GH16 k-carrageenases.[2] Journal of Biological Chemistry, 292(48), 19919-19934.

» Thermo Fisher Scientific. Technical Note: Carbohydrate Analysis by HPAEC-PAD.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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